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Compound of Interest

Compound Name: Pyr10

Cat. No.: B610348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of Pyr10, a potent

and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel, for

use in cell culture applications. Adherence to these protocols is crucial for ensuring

experimental reproducibility and obtaining reliable data.

Introduction to Pyr10
Pyr10 is a pyrazole-containing compound that selectively inhibits TRPC3 channels, which are

non-selective cation channels involved in calcium signaling pathways.[1][2][3] It demonstrates

significantly greater potency for TRPC3-mediated receptor-operated calcium entry (ROCE)

compared to store-operated calcium entry (SOCE) mediated by STIM1/Orai1 channels.[4][5]

This selectivity makes Pyr10 a valuable tool for dissecting the physiological roles of TRPC3 in

various cellular processes, including proliferation and fibrosis.[4][6]

Chemical Properties:

Property Value

Molecular Formula C₁₈H₁₃F₆N₃O₂S

Molecular Weight 449.37 g/mol [1][4]

CAS Number 1315323-00-2[1][4]
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Solubility of Pyr10
Pyr10 is practically insoluble in water but exhibits good solubility in organic solvents.[7] The

choice of solvent is critical for preparing stock solutions that can be further diluted in cell culture

media.

Solubility Data:

Solvent Maximum Concentration

DMSO 90 - 100 mg/mL[2][8][9]

Ethanol 44.94 mg/mL (100 mM)[4]

For most in vitro cell culture experiments, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for preparing high-concentration stock solutions of Pyr10.

Experimental Protocols
Preparation of a 10 mM Pyr10 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Pyr10 in DMSO, a

common starting concentration for subsequent dilutions in cell culture experiments.

Materials:

Pyr10 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.glpbio.com/sp/pyr10.html
https://www.abmole.com/products/pyr10.html
https://www.targetmol.com/compound/Pyr10
https://www.merckmillipore.com/IL/en/product/mm/648494
https://www.tocris.com/products/pyr-10_6941
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/product/b610348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass of Pyr10:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 449.37 g/mol * 1000 mg/g = 4.49 mg

Weighing Pyr10:

Carefully weigh out 4.49 mg of Pyr10 powder and place it into a sterile microcentrifuge

tube.

Adding DMSO:

Add 1 mL of sterile DMSO to the tube containing the Pyr10 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be applied.[6][8][10] Visually inspect the solution to ensure there are no

visible particles.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[7][11]

Store the aliquots at -20°C for up to 3-6 months or at -80°C for longer-term storage.[2][9]

[11] Stock solutions in DMSO are generally stable for at least one month at -20°C.[11]

Note on Final DMSO Concentration: When preparing working solutions for cell culture, ensure

that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically

below 0.1% to 0.5%.

Preparation of Working Solutions in Cell Culture Medium
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Procedure:

Thaw a single aliquot of the 10 mM Pyr10 stock solution at room temperature.

Perform serial dilutions of the stock solution in your complete cell culture medium to achieve

the desired final concentration for your experiment. For example, to prepare a 10 µM working

solution, you would perform a 1:1000 dilution of the 10 mM stock solution.

Mix the working solution thoroughly by gentle pipetting before adding it to your cell cultures.

It is recommended to prepare working solutions fresh for each experiment.[1][8]

Signaling Pathway and Experimental Workflow
Pyr10 acts by inhibiting the TRPC3 channel, thereby blocking the influx of Ca²⁺ into the cell

that is initiated by certain G-protein coupled receptors (GPCRs) and receptor tyrosine kinases

(RTKs). This inhibition can impact downstream signaling pathways that are dependent on

calcium, such as the activation of Nuclear Factor of Activated T-cells (NFAT).

Plasma Membrane

GPCR / RTK PLC
Activates

PIP2
Cleaves

IP3

DAG

TRPC3 Channel

Activates

Ca²⁺ Influx
Mediates

Pyr10
Inhibits

Downstream Ca²⁺
Signaling (e.g., NFAT activation)

Leads to

Click to download full resolution via product page

Caption: Mechanism of Pyr10 action on the TRPC3 signaling pathway.

The following workflow outlines a typical experiment to assess the effect of Pyr10 on a cellular

response.
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Caption: A generalized experimental workflow for studying the effects of Pyr10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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